N-(4-ethoxyphenyl)-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(4-nitro-1,3-dioxoisoindol-2-yl)propanamide
• InChI: InChI=1S/C19H17N3O6/c1-3-28-13-9-7-12(8-10-13)20-17(23)11(2)21-18(24)14-5-4-6-15(22(26)27)16(14)19(21)25/h4-11H,3H2,1-2H3,(H,20,23)
• InChI Key: DHCCNJMVVCDDFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(C)N2C(=O)C3=C(C2=O)C(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N3O6
• Molecular Weight: 383.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, also known as EPPA, is a chemical compound that has been used in scientific research for its potential therapeutic properties. EPPA is a member of the isoindoline family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. This compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and promote apoptosis (programmed cell death) in cancer cells. This compound has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have a variety of potential therapeutic properties that make it a promising candidate for further research. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to work with in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide. One area of interest is in the development of this compound-based therapies for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify other potential therapeutic targets for this compound. Finally, studies are needed to investigate the pharmacokinetics and toxicity of this compound in vivo, in order to determine its potential as a therapeutic agent.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been studied for its potential therapeutic properties in a variety of scientific research studies. It has been shown to have anti-inflammatory and anti-tumor properties, as well as the ability to inhibit the growth of cancer cells.